Cas no 2877656-00-1 (1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine)

• Product Name: 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine
• CAS No: 2877656-00-1
• MF: C₁₄H₁₇BrN₄O
• MW: 337.214981794357
• CID: 5308669
• PubChem ID: 165431907
• Update Time: 2025-05-21

1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040883750
• 1-(4-bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine
• F6809-5767
• 2877656-00-1
• 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine

• Inchi： 1S/C14H17BrN4O/c1-11-16-14(17-20-11)10-18-6-8-19(9-7-18)13-4-2-12(15)3-5-13/h2-5H,6-10H2,1H3
• InChI Key： GBCBUWVWIABESY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)CCN(CC2N=C(C)ON=2)CC1

Computed Properties

• Exact Mass: 336.05857g/mol
• Monoisotopic Mass: 336.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.5±55.0 °C(Predicted)
• pka: 4.78±0.40(Predicted)

Additional information on 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine

Comprehensive Guide to 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine (CAS No. 2877656-00-1)

1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine (CAS No. 2877656-00-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both a bromophenyl group and a 1,2,4-oxadiazole moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine compound is particularly notable for its potential role in the development of central nervous system (CNS) drugs. Researchers are exploring its utility in targeting neurotransmitter receptors, which could lead to breakthroughs in treating neurological disorders. The 5-methyl-1,2,4-oxadiazole component is known for its bioisosteric properties, often used to improve the pharmacokinetic profiles of drug candidates.

In recent years, the demand for piperazine-based compounds has surged due to their applications in antidepressants, antipsychotics, and antiviral agents. The unique structure of 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine makes it a valuable building block for medicinal chemists. Its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry.

From a synthetic perspective, 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine can be prepared through multi-step organic reactions, including nucleophilic substitution and cyclization. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, which are critical in accelerating drug discovery pipelines.

The 1,2,4-oxadiazole ring in this compound is a key structural feature that enhances its binding affinity to biological targets. This heterocycle is often employed in bioactive molecules due to its ability to mimic peptide bonds and improve metabolic stability. As such, 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine is a promising candidate for further exploration in structure-activity relationship (SAR) studies.

Market trends indicate a growing interest in specialty chemicals like 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine, particularly in the Asia-Pacific region, where pharmaceutical innovation is rapidly expanding. Companies are investing in advanced synthesis techniques to meet the demand for high-purity intermediates, driving the compound's commercial viability.

For researchers working on neuropharmacology or drug design, understanding the properties of 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine is essential. Its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels make it a subject of ongoing studies. Additionally, its physicochemical properties, such as solubility and lipophilicity, are critical for optimizing drug formulations.

In conclusion, 1-(4-Bromophenyl)-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazine (CAS No. 2877656-00-1) represents a fascinating area of research at the intersection of chemistry and pharmacology. Its structural complexity and functional versatility position it as a valuable tool for scientists aiming to develop next-generation therapeutics. As the field of precision medicine evolves, compounds like this will likely play a pivotal role in addressing unmet medical needs.